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Compound of Interest

Compound Name: cis-9-Octadecenal

Cat. No.: B1609423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of

olealdehyde, also known as (Z)-9-Octadecenal. The information is presented to support

research, development, and application of this long-chain unsaturated aldehyde.

Core Physical and Chemical Properties
Olealdehyde is an organic compound with the chemical formula C₁₈H₃₄O[1][2][3]. It is the

aldehyde derivative of oleic acid. At room temperature, it exists as a clear, colorless to pale

yellow liquid with a slightly oily texture and a characteristic aldehyde odor[1].

Table 1: Physical Properties of Olealdehyde
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Property Value Source

Molecular Formula C₁₈H₃₄O [1][2][3]

Molecular Weight 266.46 g/mol [1][2][3]

Appearance
Clear, colorless to pale yellow

liquid
[1]

Melting Point 15.00 °C (288.00 K) [1]

Boiling Point

137.00 °C (410.00 K)[1] /

352.00 to 367.00 °C @ 760.00

mm Hg[4]

Density

0.8279 g/cm³[1] / 0.8410

g/cm³[2] / 0.84800 to 0.85400

@ 25.00 °C[4]

Refractive Index
1.4558[2] / 1.45500 to 1.46100

@ 20.00 °C[4]

Solubility

Insoluble in water; Soluble in

nonpolar organic solvents like

hexane and heptane.[1]

CAS Number 2423-10-1 [1][2][3]

Note on Boiling Point and Density: The significant variation in reported boiling points may be

due to decomposition at atmospheric pressure or measurements under different vacuum

conditions. Similarly, density can vary with temperature.

Experimental Protocols for Property Determination
The following sections detail the general experimental methodologies used to determine the

key physical properties of liquid aldehydes like olealdehyde.

The boiling point is the temperature at which the vapor pressure of a liquid equals the external

pressure[5][6].
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Distillation Method (for >5 mL samples): This method is suitable for purifying the sample

while determining the boiling point[5][7]. The liquid is heated in a distillation apparatus, and

the temperature of the vapor that is in equilibrium with the boiling liquid is recorded as the

boiling point[5][7].

Micro-scale Method (for <0.5 mL samples): A small amount of the liquid is placed in a tube

with an inverted capillary tube. The setup is heated, and the temperature at which a steady

stream of bubbles emerges from the capillary, and upon cooling, the liquid is drawn back into

the capillary, is recorded as the boiling point[5][8][9].

Distillation Method

Micro-scale Method

Place >5mL sample
in distillation flask Heat the flask Vapor rises and

condenses
Record stable

temperature of vapor

Place ~0.2mL sample
in a small tube with
inverted capillary

Heat the sample Observe steady stream
of bubbles from capillary

Cool and record temperature
when liquid enters capillary

Click to download full resolution via product page

Workflow for Boiling Point Determination Methods.

For substances that may be solid at or near room temperature, the melting point is a key

indicator of purity[10][11][12][13].

Capillary Method: A small amount of the solid is packed into a capillary tube, which is then

heated in a melting point apparatus[10][11][12][13]. The temperature range from which the

substance begins to melt until it is completely liquid is recorded as the melting point

range[10][11].
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Workflow for Melting Point Determination.

Density is the mass per unit volume of a substance[14][15][16].

Pycnometer Method: A pycnometer, a flask with a specific calibrated volume, is weighed

empty, then filled with the liquid and weighed again[14][17]. The density is calculated from

the mass of the liquid and the known volume of the pycnometer[14][17].

Hydrometer Method: A hydrometer is floated in the liquid. The density is read directly from

the calibrated scale on the hydrometer stem at the point where the liquid surface meets it[15]
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[17][18].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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